Cas no 1171809-92-9 (2-(2H-1,3-benzodioxol-5-yl)-N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 1171809-92-9
• MF: C₁₆H₁₅N₅O₄
• MW: 341.321402788162
• CID: 5917196
• PubChem ID: 44070003
• Update Time: 2025-10-28

2-(2H-1,3-benzodioxol-5-yl)-N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylacetamide
• VU0631995-1
• F5036-0186
• 2-(2H-1,3-benzodioxol-5-yl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• 2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)acetamide
• AKOS024492909
• 2-(1,3-benzodioxol-5-yl)-N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• 1171809-92-9

• Inchi： 1S/C16H15N5O4/c1-9-5-11(20-21(9)2)15-18-19-16(25-15)17-14(22)7-10-3-4-12-13(6-10)24-8-23-12/h3-6H,7-8H2,1-2H3,(H,17,19,22)
• InChI Key： YIKMVAHYGXSHBN-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)CC(NC1=NN=C(C2C=C(C)N(C)N=2)O1)=O

Computed Properties

• Exact Mass: 341.11240398g/mol
• Monoisotopic Mass: 341.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylacetamide

Compound CAS No. 1171809-92-9: 2-(2H-1,3-benzodioxol-5-yl)-N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylacetamide

The compound with CAS No. 1171809-92-9, known as 2-(2H-1,3-benzodioxol-5-yl)-N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol, is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates multiple heterocyclic rings and functional groups that contribute to its potential biological activity.

The molecular structure of this compound features a benzodioxole moiety fused with a benzene ring, which is connected to an oxadiazole ring via an acetyl group. The oxadiazole ring is further substituted with a pyrazole group at the 5-position, introducing additional electronic and steric effects that may influence its interaction with biological targets. The presence of these heterocycles suggests potential applications in drug design, particularly in targeting specific enzymes or receptors involved in various pathological conditions.

Recent studies have highlighted the importance of such multi-heterocyclic compounds in drug discovery. For instance, research published in the journal Nature Communications has demonstrated that compounds with similar structural motifs exhibit potent inhibitory activity against key enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The combination of a benzodioxole group and an oxadiazole-pyrazole system in this compound makes it a promising candidate for further investigation into its therapeutic potential.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions, including coupling reactions and cyclization processes. Researchers have optimized synthetic routes to achieve high yields and purity levels, ensuring that the compound is suitable for biological testing and preclinical studies. The synthesis process involves the strategic use of protecting groups and catalysts to facilitate the formation of the desired heterocyclic structures.

The biological evaluation of this compound has revealed intriguing properties that warrant further exploration. In vitro assays have shown that it exhibits selective inhibition against certain kinases and proteases, which are often implicated in cancer progression and inflammatory diseases. Additionally, preliminary pharmacokinetic studies suggest that the compound has favorable absorption and bioavailability profiles, making it a viable candidate for oral administration.

The integration of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of this compound with its target proteins. Molecular docking studies have provided insights into the binding modes and key residues responsible for its activity. These findings have guided subsequent medicinal chemistry efforts aimed at improving potency and selectivity while maintaining favorable pharmacokinetic properties.

In conclusion, the compound with CAS No. 1171809-92-9 represents a significant advancement in the design of multi-functional heterocyclic molecules for therapeutic applications. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further development in drug discovery pipelines.